molecular formula C9H16O5 B15396913 5-(3-Carboxypropoxy)pentanoic acid CAS No. 4188-62-9

5-(3-Carboxypropoxy)pentanoic acid

Cat. No.: B15396913
CAS No.: 4188-62-9
M. Wt: 204.22 g/mol
InChI Key: WMXNDBRYPCXXCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(3-Carboxypropoxy)pentanoic acid is a carboxylic acid derivative featuring a pentanoic acid backbone substituted with a 3-carboxypropoxy group. Carboxylic acid-functionalized compounds are widely studied for their roles in material science, pharmaceuticals, and organic synthesis due to their reactivity and ability to form stable conjugates .

Properties

CAS No.

4188-62-9

Molecular Formula

C9H16O5

Molecular Weight

204.22 g/mol

IUPAC Name

5-(3-carboxypropoxy)pentanoic acid

InChI

InChI=1S/C9H16O5/c10-8(11)4-1-2-6-14-7-3-5-9(12)13/h1-7H2,(H,10,11)(H,12,13)

InChI Key

WMXNDBRYPCXXCH-UHFFFAOYSA-N

Canonical SMILES

C(CCOCCCC(=O)O)CC(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparisons

Compound Name Molecular Formula Molecular Weight (g/mol) Key Functional Groups Key Applications/Findings References
5-(Triethoxysilyl)pentanoic acid C11H24O5Si 264.39 Triethoxysilyl, carboxylic acid Modifies silica particles without altering morphology (up to 35 mol%)
5-[N-(1'-Phenylcyclohexyl)amino]pentanoic acid C17H24N2O2 288.39 Arylcyclohexylamino, carboxylic acid Mimics PCP receptor binding; correlates with pharmacological assays
5-[(3-Carboxypropyl)amino]-5-oxo-pentanoic acid (γ-glutamyl GABA) C9H14N2O5 230.22 Amino, carboxypropyl, oxo Neurotransmitter-related applications (e.g., GABA analog)
5-(3-Chlorophenoxy)pentanoic acid C11H13ClO3 228.68 Chlorophenoxy, carboxylic acid Intermediate in organic synthesis
Loxiglumide (CR 1505) C20H25Cl2N3O4 442.34 Dichlorobenzoylamino, methoxypropyl Cholecystokinin antagonist; prevents experimental pancreatitis (ED50: 9–80 µmol/kg)

Key Observations:

  • Electron-Withdrawing vs. Electron-Donating Groups: Compounds like 5-(3-chlorophenoxy)pentanoic acid (electron-withdrawing Cl) exhibit different reactivity compared to 5-(triethoxysilyl)pentanoic acid (electron-donating silyl group). The former may enhance acidity, while the latter improves silica compatibility .
  • Pharmacological Activity: Arylcyclohexylamino and dichlorobenzoylamino substitutions (e.g., in compounds and ) are critical for receptor binding, suggesting that the carboxypropoxy group in 5-(3-Carboxypropoxy)pentanoic acid could modulate bioactivity if similarly positioned.

Stability and Reactivity

  • Incompatibility with Oxidizers: Carboxylic acid derivatives like 5-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid decompose under strong oxidizers, releasing NOx, CO2, and CO . This suggests that 5-(3-Carboxypropoxy)pentanoic acid may share similar instability under oxidative conditions.
  • Thermal Stability: Limited data exists, but silica-modified carboxylic acids (e.g., ) show stability up to 35 mol% functionalization, beyond which particle formation fails.

Notable Trends:

  • Drug Development: Amino and aryl substitutions in pentanoic acid derivatives (e.g., ) highlight the scaffold’s versatility in targeting biological receptors.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.